(1R,2S,3R,4S)-3-Aminobicyclo[2.2.1]heptane-2-carboxylic acid

• IUPAC Name: (1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid
• InChI: InChI=1S/C8H13NO2/c9-7-5-2-1-4(3-5)6(7)8(10)11/h4-7H,1-3,9H2,(H,10,11)/t4-,5+,6+,7-/m1/s1
• InChI Key: JSYLGUSANAWARQ-JRTVQGFMSA-N
• Canonical SMILES: C1CC2CC1C(C2N)C(=O)O
• Isomeric SMILES: C1C[C@H]2C[C@@H]1[C@@H]([C@@H]2N)C(=O)O
• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol

Description

“(1R,2S,3R,4S)-3-Aminobicyclo[2.2.1]heptane-2-carboxylic acid” is a chemical compound with the molecular formula C8H13NO2. It is also known as rac-(1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride. The compound has a molecular weight of 191.66.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H13NO2.ClH/c9-7-5-2-1-4(3-5)6(7)8(10)11;/h4-7H,1-3,9H2,(H,10,11);1H/t4-,5+,6+,7-;/m0./s1. This code provides a unique identifier for the compound and can be used to generate its molecular structure.

Physical And Chemical Properties Analysis

The compound is a powder with a melting point of 198-200°C. It is stored at room temperature.

Scientific Research Applications

Synthesis and Transport Applications

• Synthesis and Transport: This compound's isomeric forms, such as 3-aminobicyclo[3.2.1]octane-3-carboxylic acids, have been synthesized and compared to (1R,2S,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylic acid. These compounds show specificity to the Na+-independent membrane transport system L of certain tumor and hepatoma cells (Christensen et al., 1983).

Asymmetric Synthesis

• Chiral Cyclic Amino Acids: The asymmetric synthesis of chiral cyclic amino acids, including (1R,2S,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylic acid, has been achieved using Diels-Alder reactions, highlighting its utility in stereocontrolled organic synthesis (Pyne et al., 1993).

Structural Analysis and Mimics

• Conformational Analysis: Structural analysis of 6-aminobicyclo[2.2.1]heptane-2-carboxylic acid, a structurally similar compound, has been conducted. This research involved using NMR spectroscopy and confirmed intramolecular hydrogen bonding indicative of a γ-turn mimic (Park et al., 2008).

Enantioselective Synthesis

• Enantioselective Approaches: Improved methods for enantioselective synthesis of related 2-azabicyclo[2.2.1]heptane-3-carboxylic acids have been developed, demonstrating advancements in stereoselective synthesis techniques (Tararov et al., 2002).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapours/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and others.